2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C16H12ClFN2O2/c17-12-7-10(5-6-13(12)18)9-19-16(21)8-14-11-3-1-2-4-15(11)22-20-14/h1-7H,8-9H2,(H,19,21)
• InChI Key: JLCMKUYGPMCNQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CC(=O)NCC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H12ClFN2O2
• Molecular Weight: 318.73 g/mol

Description

2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide, also known as BFAA, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. It is a member of the benzoxazole family of compounds and has been shown to have potential therapeutic applications in the treatment of various diseases. In

Mechanism of Action

The mechanism of action of 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide is not fully understood, but it has been proposed that it acts by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins and have been implicated in the progression of cancer.
Biochemical and physiological effects:
2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the inflammatory response. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has also been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has been shown to have antibacterial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide is that it has been extensively studied in vitro and in vivo, and its synthesis method has been optimized for purity and yield. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has also been shown to have potential therapeutic applications in the treatment of various diseases. However, one limitation of 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide is that its mechanism of action is not fully understood, and further research is needed to elucidate its precise mode of action. Another limitation of 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide is that its potential toxicity and side effects have not been fully evaluated.

Future Directions

There are several future directions for the research and development of 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its therapeutic potential, either by modifying its chemical structure or by developing drug delivery systems. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide could also be tested in combination with other drugs or therapies to enhance its efficacy. Additionally, further studies are needed to evaluate its potential toxicity and side effects in vivo. Overall, 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has shown promising results in preclinical studies, and further research is needed to fully realize its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide involves the reaction of 3-chloro-4-fluorobenzaldehyde with 2-aminobenzoic acid in the presence of acetic anhydride and acetic acid. The resulting intermediate is then reacted with N-(chloromethyl)acetamide to yield the final product, 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide. The synthesis of 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has been reported in several research articles, and the purity and yield of the product have been optimized.

Scientific Research Applications

2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has been extensively studied in the field of medicinal chemistry for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells, reduce inflammation, and prevent bacterial infections. 2-(1,2-benzoxazol-3-yl)-N-[(3-chloro-4-fluorophenyl)methyl]acetamide has also been tested for its potential as a drug delivery system.